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Compound of Interest

Compound Name: Hirudonucleodisulfide B

Cat. No.: B12401173 Get Quote

For researchers and professionals in the field of drug development, a comprehensive

understanding of novel compounds is paramount. This technical guide focuses on the core

molecular characteristics of Hirudonucleodisulfide B, a molecule of interest within the

scientific community. While extensive experimental data regarding its biological activity and

signaling pathways remains to be elucidated, this document provides a foundational overview

of its fundamental molecular properties.

Molecular Formula and Weight
The fundamental identity of a chemical compound is established by its molecular formula and

weight. Hirudonucleodisulfide B is a heterocyclic compound.[1] The precise molecular

characteristics are summarized in the table below.

Property Value Source

Molecular Formula C₁₁H₁₀N₄O₄S₂ [1][2][3]

Molecular Weight 326.35 g/mol [1][3]

Monoisotopic Mass 326.01434716 Da [2]

These fundamental data points are critical for a range of experimental procedures, from

dosage calculations in in-vitro and in-vivo studies to the interpretation of mass spectrometry

results.
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At present, detailed experimental protocols and established signaling pathways for

Hirudonucleodisulfide B are not available in the public domain. The scientific community

awaits further research to uncover the biological activities and mechanisms of action of this

compound. As new data emerges, this guide will be updated to provide a more comprehensive

technical overview for the scientific research and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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